Cas no 477325-82-9 (2-phenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide)

$2-phenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide structure$

477325-82-9 structure

Product Name:2-phenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide

CAS No:477325-82-9

MF:C₂₁H₁₆N₂OS

MW:344.429543495178

CID:5906176

PubChem ID:5243142

Update Time:2023-11-23

2-phenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- Benzeneacetamide, N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-
- 2-phenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide
- 477325-82-9
- F0779-0438
- N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-2-phenylacetamide
- AB00672498-01
- 2-phenyl-N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide
- AKOS024599891
- Oprea1_190251
- 2-phenyl-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)acetamide
- Inchi： 1S/C21H16N2OS/c24-18(11-13-5-2-1-3-6-13)22-21-23-20-16-8-4-7-14-9-10-15(19(14)16)12-17(20)25-21/h1-8,12H,9-11H2,(H,22,23,24)
- InChI Key： BSQWXSOWTBUFEC-UHFFFAOYSA-N
- SMILES： C1(CC(NC2=NC3=C4C5=C(C=C3S2)CCC5=CC=C4)=O)=CC=CC=C1

Computed Properties

Exact Mass: 344.09833431g/mol
Monoisotopic Mass: 344.09833431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 506
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.402±0.06 g/cm3(Predicted)
pka: 12.74±0.20(Predicted)

2-phenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide Pricemore >>

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